2,2,2-trifluoro-1-(2-methoxypyridin-4-yl)ethan-1-one
Overview
Description
2,2,2-trifluoro-1-(2-methoxypyridin-4-yl)ethan-1-one is a chemical compound with the molecular formula C8H6F3NO2. It has a molecular weight of 205.14 . The IUPAC name for this compound is 2,2,2-trifluoro-1-(2-methoxy-4-pyridinyl)ethanone .
Molecular Structure Analysis
The InChI code for 2,2,2-trifluoro-1-(2-methoxypyridin-4-yl)ethan-1-one is 1S/C8H6F3NO2/c1-14-6-4-5(2-3-12-6)7(13)8(9,10)11/h2-4H,1H3 . This code provides a detailed description of the molecule’s structure, including the number and type of atoms, their connectivity, and any stereochemistry information.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2,2-trifluoro-1-(2-methoxypyridin-4-yl)ethan-1-one involves the reaction of 2-methoxypyridine with trifluoroacetyl chloride in the presence of a base to form the intermediate 2-methoxypyridin-4-yl trifluoroacetate. This intermediate is then reacted with ethyl magnesium bromide to form the final product.", "Starting Materials": [ "2-methoxypyridine", "trifluoroacetyl chloride", "base (e.g. triethylamine)", "ethyl magnesium bromide" ], "Reaction": [ "Step 1: React 2-methoxypyridine with trifluoroacetyl chloride in the presence of a base (e.g. triethylamine) to form 2-methoxypyridin-4-yl trifluoroacetate.", "Step 2: React the intermediate 2-methoxypyridin-4-yl trifluoroacetate with ethyl magnesium bromide to form 2,2,2-trifluoro-1-(2-methoxypyridin-4-yl)ethan-1-one." ] } | |
CAS RN |
1060807-16-0 |
Product Name |
2,2,2-trifluoro-1-(2-methoxypyridin-4-yl)ethan-1-one |
Molecular Formula |
C8H6F3NO2 |
Molecular Weight |
205.1 |
Purity |
95 |
Origin of Product |
United States |
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